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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common artifacts encountered during computed tomography (CT) imaging
of basal ganglia calcification.

Frequently Asked Questions (FAQs)

Q1: What are the most common artifacts observed in CT imaging of basal ganglia calcification?

Al: The most prevalent artifacts are beam hardening artifacts, which manifest in two primary
ways:

o Streaking Artifacts: Dark and bright streaks appearing between dense structures, such as
calcifications or bone. In the context of basal ganglia calcification, these streaks can obscure
the surrounding brain parenchyma.[1][2]

o Cupping Artifacts: A false decrease in the CT number (Hounsfield Units) in the center of a
uniform object, making it appear less dense. This can lead to an inaccurate assessment of
the calcification's density.[1][2]

Q2: What causes beam hardening artifacts in this context?

A2: CT scanners use a polychromatic X-ray beam, meaning it consists of photons with a range
of energies. As the beam passes through dense material like a calcification, the lower-energy
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photons are preferentially absorbed. This results in a "harder" beam with a higher average
energy. The CT scanner's reconstruction algorithm assumes a monochromatic beam, leading
to inaccuracies in the calculated attenuation and the manifestation of artifacts.[1][2][3]

Q3: Can these artifacts be mistaken for pathology?

A3: Yes, streaking artifacts, particularly in the posterior fossa near the dense petrous bones,
can sometimes mimic or obscure underlying pathology such as hemorrhage or subtle ischemic
changes.[2] It is crucial to recognize and mitigate these artifacts for an accurate diagnosis.

Q4: How can | differentiate between a small hemorrhage and a calcification, as both appear
hyperdense on CT?

A4: Dual-energy CT (DECT) is a valuable tool for this purpose. By acquiring data at two
different energy levels, DECT can differentiate materials based on their atomic number.
Calcium and iron (in blood) have different energy-dependent attenuation profiles, allowing for
their separation using material decomposition algorithms.[4][5] DECT can generate "virtual
non-calcium” images, where the signal from calcium is suppressed, making it easier to identify
hemorrhage.[4]

Troubleshooting Guides

Issue 1: Prominent streaking artifacts obscuring the
tissue adjacent to the basal ganglia calcifications.
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Potential Cause

Troubleshooting Step Expected Outcome

Beam Hardening

Increase Tube Voltage (kVp): A

higher kVp results in a more o )
_ _ Reduction in the severity of
penetrating X-ray beam, which )
i ) dark and bright streaks.
is less susceptible to beam

hardening.[1]

Utilize Dual-Energy CT
(DECT): Acquire scans at two
different energy levels.
Reconstruct virtual
monochromatic images at
higher energy levels (e.g., 75
keV or higher for the posterior
fossa) to reduce beam

hardening artifacts.[6][7]

Improved visualization of
structures adjacent to
calcifications with reduced

streaking.

Employ Iterative
Reconstruction (IR) Algorithms:
These advanced
reconstruction methods can
model the physics of the X-ray
beam and noise statistics more
accurately than traditional
filtered back projection (FBP),
leading to a reduction in
artifacts.[1][8]

Smoother image with fewer
streaks and improved soft-

tissue definition.

Use Metal Artifact Reduction
(MAR) Algorithms: Although
designed for metallic implants,
these algorithms can also be
effective in reducing artifacts

from dense calcifications.[1][9]

Significant reduction in
streaking artifacts, improving
the diagnostic quality of the

images.

Issue 2: Inaccurate Hounsfield Unit (HU) measurements
of the calcifications due to cupping artifacts.
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Potential Cause Troubleshooting Step Expected Outcome

Apply Vendor-Specific Beam
Hardening Correction: Modern More uniform HU values

) CT scanners have built-in across the calcification,
Beam Hardening ) ) o
correction algorithms. Ensure providing a more accurate
these are enabled and density measurement.

properly calibrated.[1][2]

Utilize Iterative Reconstruction

(IR): IR algorithms can help to
) Improved accuracy and
correct for the non-linear _
) consistency of HU
effects of beam hardening,
_ measurements.
leading to more accurate HU

values.[10]

Quantitative Data Summary

The following table summarizes the quantitative impact of various artifact reduction techniques.
The values are indicative and can vary based on the scanner, patient anatomy, and the size
and density of the calcifications.
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Technique Parameter

Quantitative Impact
) Reference
on Artifacts

Iterative
) Strength Level
Reconstruction (IR)

Can reduce image
noise by 11-55%
depending on the
level used. A 24% [8][10]
dose reduction can be

achieved with no loss

of sharpness.

Dual-Energy CT Virtual Monochromatic

(DECT) Energy

Reconstruction at 75
keV can reduce beam
hardening artifacts in

the posterior fossa.

Algorithm Type (e.qg.,
SEMAR, Smart-MAR,
iIMAR, OMAR)

Metal Artifact
Reduction (MAR)

Can reduce the
average absolute
error in HU by 3.3% to
28.8%, depending on [O][11]
the algorithm and the
implant/calcification

characteristics.

Experimental Protocols

Protocol 1: Dual-Energy CT (DECT) for Artifact
Reduction and Material Differentiation

» Patient Positioning: Position the patient's head in the gantry, ensuring it is as close to the

isocenter as possible to minimize off-axis artifacts.

e Scan Acquisition:

o Perform a scout/topogram image for planning.

o Acquire a dual-energy scan of the head. Typical kVp settings are 80/140 kVp or 100/150

kVp, depending on the scanner manufacturer.
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» Image Reconstruction:
o Reconstruct standard weighted-average images (often at a simulated 120 kVp).

o Generate virtual monochromatic images (VMI). For beam hardening reduction, reconstruct
VMIs at higher energy levels (e.g., 75-120 keV).[7]

o Generate material decomposition images, including virtual non-calcium (VNCa) and
calcium overlay images, to differentiate between hemorrhage and calcification.[4]

e Image Analysis:

o Review the high-keV VMIs for reduced streaking and cupping artifacts around the basal
ganglia calcifications.

o Analyze the VNCa images to confirm or exclude the presence of hemorrhage.

Protocol 2: Iterative Reconstruction (IR) for Artifact
Reduction

o Patient Positioning and Scan Acquisition: Follow standard head CT protocols for patient
positioning and acquisition parameters (e.g., kVp, mAs).

¢ Image Reconstruction:

o Select an iterative reconstruction algorithm available on your scanner (e.g., SAFIRE,
iDose, ASIR, VEO, ADMIRE).[12]

o Choose an appropriate IR strength level. Higher levels generally provide more noise and
artifact reduction but may result in an overly smooth or "plastic-like" image appearance. A
moderate strength level is often a good starting point. For example, with SAFIRE, strength
level 4 has been shown to be effective.[8]

o Use a medium smooth convolution kernel (e.g., J30 for IR, equivalent to H30s for FBP).
[10]

o Reconstruct images at the desired slice thickness.
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¢ Image Analysis:

o Compare the IR images to standard FBP reconstructions to appreciate the reduction in
noise and artifacts.

o Assess the soft tissue detail around the calcifications, which should be improved in the IR
images.
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Caption: Workflow for identifying and troubleshooting artifacts in CT imaging.

Caption: The mechanism of beam hardening artifact formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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